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Compound of Interest

Compound Name: SG62

cat. No.: B15138116

The identifier "SG62" applies to several distinct chemical products utilized in research and
industrial settings. Each product possesses unique chemical properties and, consequently,
requires specific disposal protocols to ensure safety and regulatory compliance. This guide
provides detailed, step-by-step disposal procedures for three common "SG62" designated
products: RENOCLEAN SGC 62, an industrial cleaning fluid; Sikagard 62, a two-part epoxy
resin; and MR® 62 Penetrant red, an aerosol for non-destructive testing. Adherence to these
guidelines is crucial for laboratory safety and responsible chemical handling.

Summary of Disposal Requirements

The following table summarizes the key disposal information for each SG62 product. This
allows for a quick comparison of the required procedures.
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Container Disposal Key
Product Name  Waste Type . .
Requirements Method Precautions
) Do not mix with
Labeled, sealed, Licensed

RENOCLEAN ) ) other chemicals.
Chemical Waste and compatible hazardous waste ) ]
SGC 62 ) ) - Absorb spills with
container disposal facility ] _
inert material.
Labeled, sealed Licensed Do not dispose
Special/Hazardo container for hazardous waste  of uncured resin
i uncured resin. disposal facility in drains. Ensure
Sikagard 62 ) )
(uncured); Solid Standard for uncured complete curing
Waste (cured) disposal for parts. Landfill for  before disposing
cured solid. fully cured resin. as solid waste.
Puncture-proof
] Do not
container for ] o
Licensed incinerate,
_ empty cans;
MR® 62 Hazardous/Unive o hazardous waste  puncture, or
original or )
Penetrant red rsal Waste or universal crush aerosol
approved

container for

unused product.

waste handler.

cans. Store away

from heat.

Experimental Protocols: Step-by-Step Disposal

Procedures

RENOCLEAN SGC 62 (Industrial Cleaning Fluid)

Objective: To safely dispose of unused or spent RENOCLEAN SGC 62 in accordance with

environmental regulations.

Methodology:

o Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety goggles, chemical-resistant gloves, and a lab coat.

o Waste Identification: Label the waste container clearly as "Hazardous Waste: RENOCLEAN

SGC 62",
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» Containment:
o For unused product, keep it in its original, tightly sealed container.

o For spent cleaning solutions or spill residues, collect the liquid and any contaminated
absorbent materials (e.g., vermiculite, sand) and place them into a designated, leak-proof,
and chemically compatible container.

o Storage: Store the waste container in a designated hazardous waste accumulation area,
away from incompatible materials.

o Disposal: Arrange for pickup and disposal through a licensed environmental waste
management company. Provide the Safety Data Sheet (SDS) to the disposal contractor. Do
not discharge into sewers or waterways.[1][2]

Sikagard 62 (Two-Part Epoxy Resin)

Objective: To safely manage and dispose of the two components of Sikagard 62 (Part A and
Part B) and the cured final product.

Methodology:

o PPE: Wear safety glasses, chemical-resistant gloves, and protective clothing when handling
either component or the mixed resin.

» Disposal of Uncured Components:

o

The individual components (Part A and Part B) are considered hazardous waste.[3][4]

o Do not mix the two parts for the sole purpose of disposal unless it is part of an approved
treatment process by your institution.[4]

o Keep Part A and Part B in their original, separate, and sealed containers.

o Label each container clearly as "Hazardous Waste: Sikagard 62 Part A" or "Hazardous
Waste: Sikagard 62 Part B".

o Arrange for disposal through a licensed hazardous waste contractor.[5][6][7]
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o Disposal of Cured Epoxy:
o To dispose of excess mixed epoxy, allow it to cure completely in a well-ventilated area.

o Once fully hardened and inert, the cured epoxy is generally considered non-hazardous
solid waste.[1][8]

o Dispose of the cured solid in accordance with local solid waste regulations (e.g., landfill).

o Empty Containers: Empty containers may retain hazardous residues and should be disposed
of through a licensed waste contractor.[3][5]

MR® 62 Penetrant red (Aerosol)

Objective: To safely dispose of used and unused MR® 62 aerosol cans.
Methodology:

o PPE: Wear safety glasses and gloves.

e Handling and Storage:

o Do not pierce, burn, or expose the aerosol can to temperatures above 50°C (122°F), even
when empty, as it may burst.[8]

o Store in a well-ventilated area away from heat and ignition sources.
o Disposal of Partially Full or Full Cans:

o These are considered hazardous waste.[9]

o Do not dispose of in regular household or laboratory trash.

o The cans should be taken to a hazardous waste disposal facility or collected by a licensed
waste management service.[9]

o Disposal of Empty Cans:
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o An aerosol can is considered empty when it no longer dispenses product and the
propellant is exhausted.

o Regulations for the disposal of empty aerosol cans may vary. Some jurisdictions may allow
for disposal in regular trash or recycling after ensuring they are completely empty.
However, it is best practice to treat them as hazardous waste.[7][10]

o Under U.S. EPA regulations, aerosol cans can be managed as universal waste, which
provides a more streamlined disposal process.[5]

o Alternatively, specialized equipment can be used to puncture and drain the cans,
rendering the metal recyclable and the contents to be disposed of as hazardous waste.
This should only be done by trained personnel with the proper equipment.[5]

» Final Disposal Step: Label the collection container for waste aerosol cans as "Hazardous
Waste: Aerosol Cans" and arrange for disposal through your institution's environmental
health and safety department or a licensed contractor.[8]

Visualizing the Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of SG62
products.
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Waste Characterization Disposal Pathway
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Caption: Logical workflow for the disposal of different SG62 products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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